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Compound of Interest

Compound Name: 4-Methylbenzylsulfonyl chloride

Cat. No.: B152800 Get Quote

Technical Support Center: 4-
Methylbenzylsulfonyl Chloride
This guide provides essential safety information and troubleshooting for handling 4-
Methylbenzylsulfonyl chloride in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Methylbenzylsulfonyl chloride?

A1: 4-Methylbenzylsulfonyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or comes into contact with

skin.[1] The substance may cause respiratory irritation.[1] Additionally, it is moisture-sensitive

and can react with water.[1]

Q2: What personal protective equipment (PPE) is mandatory when working with 4-
Methylbenzylsulfonyl chloride?

A2: To ensure safety, a comprehensive set of PPE is required. This includes:

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[1] Standard

eyeglasses are not sufficient.
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.

Respiratory Protection: If working outside of a chemical fume hood or if dust is present, a

NIOSH-approved respirator (such as a dust mask type N95) is required.

General Hygiene: Always wash hands thoroughly after handling the chemical.[1]

Q3: How should I properly store 4-Methylbenzylsulfonyl chloride?

A3: Store 4-Methylbenzylsulfonyl chloride in a cool, dry, and well-ventilated area designated

for corrosive materials.[1][3] The recommended storage temperature is between 2-8°C.[2] Keep

the container tightly closed and protect it from moisture; storing under an inert atmosphere is

also recommended.[1] It should be stored locked up.[2][3]

Q4: What materials are incompatible with 4-Methylbenzylsulfonyl chloride?

A4: Avoid contact with strong oxidizing agents, water, strong acids, strong bases, alcohols, and

amines.[1]

Q5: What should I do in case of an accidental spill?

A5: In the event of a spill, first ensure the area is well-ventilated and evacuate unnecessary

personnel. Wearing appropriate PPE, sweep up the solid material and place it into a suitable,

closed container for disposal.[1][3] Avoid creating dust.[1][3] Do not expose the spill to water.[1]

Q6: What are the immediate first aid measures for exposure to 4-Methylbenzylsulfonyl
chloride?

A6:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3] Seek immediate medical attention.[3]

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

soap and plenty of water.[2][3] Call a physician immediately.[3]
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[3] Call a physician or poison control center immediately.[3]

Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting.[2][3] Never give anything

by mouth to an unconscious person.[2] Seek immediate medical attention.[3]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Material has clumped or

appears discolored.
Exposure to moisture.

The material is moisture-

sensitive.[1] While it may still

be usable for some

applications, its purity could be

compromised. It is best to use

a fresh, properly stored

container for sensitive

reactions.

Irritation to the respiratory tract

during handling.

Inadequate ventilation or

improper handling creating

dust.

Always handle 4-

Methylbenzylsulfonyl chloride

inside a certified chemical

fume hood.[1] Ensure gentle

handling to avoid generating

dust.[1] If a fume hood is

unavailable, appropriate

respiratory protection is

mandatory.

Unexpected reaction vigor or

side products.

Incompatible solvent or

reagent.

Review the experimental

protocol to ensure all reagents

and solvents are compatible.

Avoid strong oxidizing agents,

water, strong acids and bases,

alcohols, and amines.[1]

Quantitative Data Summary
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Property Value

Molecular Formula C₈H₉ClO₂S

Molecular Weight 204.67 g/mol

Melting Point 76-80 °C

Storage Temperature 2-8 °C[2]

Hazard Class 8A (Combustible corrosive hazardous materials)

Experimental Workflow: Spill Response Protocol
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Spill Detected

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk

Don Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Protective Clothing

- Respirator (if needed)

Contain Spill
(Prevent Spread)

Clean Up Spill:
- Sweep solid material
- Avoid creating dust
- Do not use water

Place in Sealed Container
for Hazardous Waste

Decontaminate Area & Equipment

Spill Response Complete
Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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